2-(4-bromophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: 2-(4-bromophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H13BrN2O2S/c1-21-12-6-7-13-14(9-12)22-16(18-13)19-15(20)8-10-2-4-11(17)5-3-10/h2-7,9H,8H2,1H3,(H,18,19,20)
• InChI Key: YDARHXCYPRHWIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)CC3=CC=C(C=C3)Br
• Molecular Formula: C16H13BrN2O2S
• Molecular Weight: 377.3 g/mol

Description

2-(4-Bromophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide is a benzothiazole-derived acetamide compound characterized by a 4-bromophenyl group linked via an acetamide bridge to a 6-methoxy-1,3-benzothiazole moiety. This structure combines the electron-withdrawing bromine atom and the electron-donating methoxy group, which influence its electronic properties and biological interactions. Benzothiazoles are widely studied for their antimicrobial, anticancer, and enzyme-inhibitory activities, making this compound a candidate for therapeutic development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-bromophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide typically involves the following steps:

Formation of Benzothiazole Core: The benzothiazole core can be synthesized by the cyclization of 2-aminothiophenol with a suitable aldehyde or ketone under acidic conditions.

Introduction of Methoxy Group: The methoxy group can be introduced via methylation of the hydroxyl group using methyl iodide in the presence of a base such as potassium carbonate.

Bromination of Phenyl Ring: The bromination of the phenyl ring can be achieved using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron(III) bromide.

Acetamide Formation: The final step involves the acylation of the amine group with an acetic anhydride or acetyl chloride to form the acetamide derivative.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-(4-bromophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to reduce the carbonyl group to an alcohol.

Substitution: The bromine atom on the phenyl ring can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohols.

Substitution: Substituted phenyl derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities such as antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Explored as a lead compound for the development of new therapeutic agents.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide would depend on its specific biological target. Generally, benzothiazole derivatives exert their effects by interacting with specific enzymes, receptors, or other molecular targets, leading to modulation of biological pathways. For example, they may inhibit enzyme activity, block receptor binding, or interfere with signal transduction pathways.

Comparison with Similar Compounds

Table 1: Key Structural Parameters of Selected Benzothiazole Acetamides

Compound Name	Bond Lengths (Å)	Planarity (r.m.s. deviation)	Intermolecular Interactions	Source
2-(4-Bromophenyl)-N-(6-methoxybenzothiazol-2-yl)acetamide	C1–C2: 1.501; N1–C2: 1.347; C6–Br: 1.8907	Not reported	Not reported
2-(Adamantan-1-yl)-N-(6-methoxybenzothiazol-2-yl)acetamide	C–C (adamantyl): 1.53–1.63	0.051–0.091 Å	N–H⋯N H-bonds; C–H⋯O interactions
N-(4-Chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenyl)acetamide	C1–C2: 1.53; N1–C2: 1.30	Not reported	Hydrogen-bonded dimers

• Key Observations :
  • The bromophenyl acetamide exhibits shorter C1–C2 (1.501 Å) and N1–C2 (1.347 Å) bonds compared to chloro/methyl-substituted analogs (1.53 Å and 1.30 Å, respectively), suggesting enhanced conjugation .
  • Adamantyl-substituted derivatives show significant planarity in the benzothiazole-acetamide core, stabilizing crystal packing via N–H⋯N hydrogen bonds and C–H⋯O interactions .

Table 2: Antimicrobial Activity of Benzothiazole Acetamides

Compound Name	Substituents	MIC (µg/ml) Against Bacterial Strains	Target Enzyme (Docking Score)	Reference
BTC-j (N-(6-methoxybenzothiazol-2-yl)-2-(pyridin-3-ylamino)acetamide)	6-OCH₃; pyridinyl	S. aureus: 12.5; E. coli: 3.125	DNA gyrase (−8.2 kcal/mol)
2-(4-Bromophenyl)-N-(6-methoxybenzothiazol-2-yl)acetamide	4-Br; 6-OCH₃	Not reported	PI3K (studied in docking)
N-(6-Nitrobenzothiazol-2-yl)-2-(pyridin-3-ylamino)acetamide (BTC-r)	6-NO₂; pyridinyl	B. subtilis: 6.25; P. aeruginosa: 6.25	DNA gyrase (−7.9 kcal/mol)

• Key Observations :
  • Methoxy (6-OCH₃) and pyridinyl substituents enhance antibacterial activity, as seen in BTC-j (MIC: 3.125 µg/ml against E. coli) .
  • Nitro groups (e.g., BTC-r) reduce potency slightly, likely due to increased steric hindrance .
  • Docking studies indicate that 6-methoxybenzothiazole derivatives interact strongly with DNA gyrase (PDB: 3G75), a critical bacterial enzyme .

Mechanistic Insights from Docking Studies

• PI3K Inhibition : The 6-methoxybenzothiazole scaffold aligns with the ATP-binding pocket of PI3K (PDB: 3QJZ), forming hydrogen bonds with Lys802 and Val850 residues .
• DNA Gyrase Binding : Methoxy and pyridinyl groups in BTC-j establish π-π stacking with Tyr109 and hydrogen bonds with Asp73, explaining its superior antibacterial activity .

Biological Activity

Overview

2-(4-bromophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide is a synthetic organic compound belonging to the class of benzothiazole derivatives. This compound has garnered attention due to its potential biological activities, particularly in antimicrobial and anticancer applications. The presence of the bromine atom and the methoxy group in its structure may enhance its biological efficacy through various mechanisms.

Chemical Structure

The molecular formula of 2-(4-bromophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide is $C_{16}H_{13}BrN_{2}O_{2}S$, with a molecular weight of approximately 379.25 g/mol. Below is a representation of its chemical structure:

Property	Value
Molecular Formula	C₁₆H₁₃BrN₂O₂S
Molecular Weight	379.25 g/mol
IUPAC Name	2-(4-bromophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide

Antimicrobial Activity

Research has shown that benzothiazole derivatives exhibit significant antimicrobial properties. In vitro studies have evaluated the antimicrobial efficacy of similar compounds against various bacterial strains (both Gram-positive and Gram-negative) and fungal species. The mechanism by which these compounds exert their antimicrobial effects often involves the inhibition of bacterial lipid biosynthesis and other cellular processes .

A comparative study indicated that derivatives containing the thiazole nucleus, including those similar to 2-(4-bromophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide, demonstrated promising antimicrobial activity. Specifically, compounds with electron-withdrawing groups like bromine were found to enhance activity against pathogens .

Anticancer Activity

The anticancer potential of 2-(4-bromophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has been investigated through various assays targeting cancer cell lines, including estrogen receptor-positive human breast adenocarcinoma (MCF7). The Sulforhodamine B (SRB) assay revealed that certain derivatives exhibited significant cytotoxic effects against cancer cells .

Case Study: Cytotoxicity Evaluation

In a recent study, several benzothiazole derivatives were synthesized and tested for their cytotoxicity against cancer cell lines. The results showed that compounds with similar structures to 2-(4-bromophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide had IC50 values ranging from 6.90 μM to 11.26 μM against MCF7 cells, indicating their potential as effective anticancer agents .

The biological activity of benzothiazole derivatives is believed to stem from their ability to interact with specific molecular targets within cells. These interactions can lead to:

• Inhibition of Enzymatic Activity: Many benzothiazole derivatives inhibit enzymes involved in critical cellular pathways.
• Receptor Binding: Some compounds may block receptors that are essential for cancer cell proliferation.
• Signal Transduction Interference: These compounds can disrupt signaling pathways that promote tumor growth.

Summary of Findings

The following table summarizes key findings related to the biological activity of 2-(4-bromophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide:

Activity Type	Target	IC50 Value (μM)	Reference
Antimicrobial	Various Bacteria	Not specified
Anticancer	MCF7 Cells	6.90 - 11.26